(5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(3-nitrophenyl)ami no]acetyl]sulfanyl-1,3,4-thia
(5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(3-nitrophenyl)ami no]acetyl]sulfanyl-1,3,4-thia
Brand Name:
Vulcanchem
CAS No.:
127227-41-2
VCID:
VC0141836
InChI:
InChI=1S/C23H17N7O4S2/c1-13-26-19(9-14-11-25-18-8-3-2-7-17(14)18)21(32)29(13)22-27-28-23(36-22)35-20(31)12-24-15-5-4-6-16(10-15)30(33)34/h2-11,24-25H,12H2,1H3/b19-9+
SMILES:
CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC(=CC=C5)[N+](=O)[O-]
Molecular Formula:
C23H17N7O4S2
Molecular Weight:
519.6 g/mol
(5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(3-nitrophenyl)ami no]acetyl]sulfanyl-1,3,4-thia
CAS No.: 127227-41-2
Main Products
VCID: VC0141836
Molecular Formula: C23H17N7O4S2
Molecular Weight: 519.6 g/mol
![(5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(3-nitrophenyl)ami no]acetyl]sulfanyl-1,3,4-thia - 127227-41-2](/images/no_structure.jpg)
| CAS No. | 127227-41-2 |
|---|---|
| Product Name | (5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(3-nitrophenyl)ami no]acetyl]sulfanyl-1,3,4-thia |
| Molecular Formula | C23H17N7O4S2 |
| Molecular Weight | 519.6 g/mol |
| IUPAC Name | S-[5-[(4E)-4-(1H-indol-3-ylmethylidene)-2-methyl-5-oxoimidazol-1-yl]-1,3,4-thiadiazol-2-yl] 2-(3-nitroanilino)ethanethioate |
| Standard InChI | InChI=1S/C23H17N7O4S2/c1-13-26-19(9-14-11-25-18-8-3-2-7-17(14)18)21(32)29(13)22-27-28-23(36-22)35-20(31)12-24-15-5-4-6-16(10-15)30(33)34/h2-11,24-25H,12H2,1H3/b19-9+ |
| Standard InChIKey | ARAJASFGJMDFHH-DJKKODMXSA-N |
| Isomeric SMILES | CC1=N/C(=C/C2=CNC3=CC=CC=C32)/C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC(=CC=C5)[N+](=O)[O-] |
| SMILES | CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC(=CC=C5)[N+](=O)[O-] |
| Canonical SMILES | CC1=NC(=CC2=CNC3=CC=CC=C32)C(=O)N1C4=NN=C(S4)SC(=O)CNC5=CC(=CC=C5)[N+](=O)[O-] |
| Synonyms | (5E)-5-(1H-indol-3-ylmethylidene)-2-methyl-3-[5-[2-[(3-nitrophenyl)ami no]acetyl]sulfanyl-1,3,4-thiadiazol-2-yl]imidazol-4-one |
| PubChem Compound | 6449679 |
| Last Modified | Nov 09 2021 |
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